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Compound of Interest

Compound Name: Evodiamine

Cat. No.: B1670323 Get Quote

Ensuring the safe and compliant disposal of chemical reagents is a critical responsibility for all

laboratory personnel. This guide provides a procedural framework for the proper disposal of

Evodiamine, a bioactive alkaloid, designed for researchers, scientists, and drug development

professionals.

The disposal of any chemical, including Evodiamine, is not a one-size-fits-all process. It is

governed by a hierarchy of regulations and guidelines that must be strictly followed to ensure

the safety of personnel and the protection of the environment. The primary sources of this

information are the manufacturer's Safety Data Sheet (SDS), institutional environmental health

and safety (EHS) protocols, and local, state, and federal regulations.

Hazard Profile of Evodiamine
Evodiamine is classified as a toxic substance. According to the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS), it is designated as "Fatal if swallowed" or

"Toxic if swallowed"[1][2][3]. It is also recognized as very toxic to aquatic life with long-lasting

effects[4]. Therefore, it is imperative that Evodiamine is not disposed of down the drain or in

regular trash[1][4].

Key hazard information is summarized in the table below:
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Hazard Class GHS Classification
Key Precautionary
Statements

Acute Oral Toxicity Category 2 or 3

H300/H301: Fatal or Toxic if

swallowed. P301+P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[1][2][3]

Hazardous to the Aquatic

Environment

Acute Category 1, Chronic

Category 1

H410: Very toxic to aquatic life

with long lasting effects. P273:

Avoid release to the

environment.[4]

Step-by-Step Disposal Procedure
The following workflow outlines the necessary steps to determine and execute the proper

disposal of Evodiamine waste.
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Phase 1: Information Gathering

Phase 2: Waste Segregation & Handling

Phase 3: Final Disposal

Consult Manufacturer's
Safety Data Sheet (SDS)

Review Institutional
EHS Protocols

Identify Local, State,
& Federal Regulations

Determine Waste Category
(e.g., Hazardous, Non-hazardous)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Designated Waste Container

Label Container Correctly

Store Waste in Designated Area

Arrange for Pickup by
Certified Waste Handler
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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